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Compound of Interest

Compound Name: Bis(dimethylamino)-methylsilane

Cat. No.: B7800818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of
bis(dimethylamino)methylsilane from methyldichlorosilane. The document details the chemical
properties of the involved reagents, outlines a plausible experimental protocol, and presents
the expected physicochemical properties of the final product. This guide is intended for
professionals in the fields of chemical research and drug development who require a thorough
understanding of this synthetic process.

Introduction

Bis(dimethylamino)methylsilane is an organosilicon compound with applications as a silylation
agent and a precursor in the synthesis of silicon-containing materials[1][2]. Its utility in organic
synthesis includes the protection of functional groups and the preparation of specialized
silicone polymers[1][2]. The synthesis of this compound from methyldichlorosilane is a key
process for its production. This guide will describe the chemical reaction, a detailed
experimental procedure, and the relevant data associated with the synthesis.

Reaction Scheme and Mechanism

The synthesis of bis(dimethylamino)methylsilane from methyldichlorosilane proceeds via a
nucleophilic substitution reaction. Two equivalents of dimethylamine react with one equivalent
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of methyldichlorosilane. The nitrogen atom of dimethylamine acts as a nucleophile, attacking
the electrophilic silicon atom and displacing the chlorine atoms. The reaction typically produces
dimethylammonium chloride as a byproduct.

Overall Reaction:

CHsSIHCI2 + 2 (CH3)2NH — CH3sSiH(N(CHs)2)2 + 2 (CH3)2NH2Cl

Physicochemical Properties of Reagents and
Product

A summary of the key physicochemical properties of the reactants and the final product is
provided in the table below for easy reference.

Molecular . .
. Boiling Point .
Compound Formula Weight ( g/mol °C) Density (g/mL)
)
Methyldichlorosil )
CHsSiHCI2 115.03 41 1.10
ane
Dimethylamine (CHs)2NH 45.08 7 0.68
Bis(dimethylamin .
CsH1eN2Si 132.28 112 0.798[3]

o)methylsilane

Experimental Protocol

Disclaimer: The following protocol is a generalized procedure adapted from the synthesis of
analogous compounds, such as bis(diethylamino)silane, due to the lack of a specific, detailed
experimental protocol for bis(dimethylamino)methylsilane in the available literature.
Researchers should optimize this procedure under appropriate safety precautions.

4.1. Materials and Equipment:
¢ Methyldichlorosilane (CH3SIiHCIz2)

o Dimethylamine ((CHs)2NH), anhydrous
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e Anhydrous non-polar solvent (e.g., hexane, diethyl ether, or toluene)
e Three-neck round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

o Condenser

¢ Inert gas supply (e.g., nitrogen or argon)

e Schlenk line or glovebox for handling moisture-sensitive reagents

« Filtration apparatus

« Distillation apparatus

4.2. Procedure:

o Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a condenser under an inert atmosphere of nitrogen or argon.

o Reagent Preparation: In a separate flask, prepare a solution of dimethylamine in an
anhydrous non-polar solvent. Caution: Dimethylamine is a flammable and corrosive gas.
Handle with appropriate safety measures in a well-ventilated fume hood.

e Reaction Execution:
o To the three-neck flask, add a solution of methyldichlorosilane in the anhydrous solvent.
o Cool the flask to 0°C using an ice bath.

o Slowly add the dimethylamine solution from the dropping funnel to the stirred solution of
methyldichlorosilane. The addition should be controlled to maintain the reaction
temperature below 10°C.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

o Work-up and Purification:

o The reaction mixture will contain a solid precipitate of dimethylammonium chloride.

Separate the solid by filtration under an inert atmosphere.

o Wash the solid with a small amount of the anhydrous solvent to recover any entrained

product.

o Combine the filtrate and the washings.

o Remove the solvent from the filtrate by distillation.

o Purify the crude bis(dimethylamino)methylsilane by fractional distillation under reduced

pressure.

4.3. Expected Yield:

While a specific yield for this reaction is not available in the reviewed literature, based on

analogous syntheses of aminosilanes, a yield in the range of 70-90% can be anticipated.

Quantitative Data

The following table summarizes the known quantitative data for the final product,

bis(dimethylamino)methylsilane.

Data Point Value

Purity Typically >96% after distillation

Boiling Point 112 °C[3]

Density 0.798 g/mL at 20 °CJ[3]

1H NMR Data Not available in the searched literature.

13C NMR Data

Not available in the searched literature.
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Visualizations

6.1. Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of
bis(dimethylamino)methylsilane.

Synthesis and Purification Workflow

~N

Reaction

( )
i
( )

- J
4 Work-up A
Separation Filtrate
4 Purification )
y
Solvent Removal
(Distillation)

\ A

Fractional DistiIIation)

(under Vacuum)

- J
y

Pure Bis(dimethylamino)methylsilane

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of bis(dimethylamino)methylsilane.

Safety Considerations

o Methyldichlorosilane is a flammable and corrosive liquid that reacts violently with water. It
should be handled in a fume hood with appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat.

o Dimethylamine is a flammable and corrosive gas with a strong odor. It should be handled in
a well-ventilated area, and inhalation should be avoided.

» The reaction should be carried out under an inert atmosphere to prevent the hydrolysis of the
chlorosilane starting material and the aminosilane product.

» All glassware should be thoroughly dried before use to avoid unwanted side reactions with
water.

This technical guide provides a detailed framework for the synthesis of
bis(dimethylamino)methylsilane. Researchers are encouraged to consult relevant safety data
sheets (SDS) and perform a thorough risk assessment before conducting any experimental
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b7800818#synthesis-of-bis-
dimethylamino-methylsilane-from-methyldichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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